Cas no 2105824-15-3 ((1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine)
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL20559924
- (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
- 2105824-15-3
- EN300-745335
-
- Inchi: 1S/C12H14FNO/c1-2-3-10(14)12-7-8-6-9(13)4-5-11(8)15-12/h4-7,10H,2-3,14H2,1H3/t10-/m1/s1
- InChI Key: AFHYLNONRNYOIO-SNVBAGLBSA-N
- SMILES: FC1C=CC2=C(C=1)C=C([C@@H](CCC)N)O2
Computed Properties
- Exact Mass: 207.105942232g/mol
- Monoisotopic Mass: 207.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 39.2Ų
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-745335-0.05g |
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine |
2105824-15-3 | 95% | 0.05g |
$888.0 | 2024-05-23 | |
| Enamine | EN300-745335-0.1g |
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine |
2105824-15-3 | 95% | 0.1g |
$930.0 | 2024-05-23 | |
| Enamine | EN300-745335-0.25g |
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine |
2105824-15-3 | 95% | 0.25g |
$972.0 | 2024-05-23 | |
| Enamine | EN300-745335-0.5g |
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine |
2105824-15-3 | 95% | 0.5g |
$1014.0 | 2024-05-23 | |
| Enamine | EN300-745335-1.0g |
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine |
2105824-15-3 | 95% | 1.0g |
$1057.0 | 2024-05-23 | |
| Enamine | EN300-745335-2.5g |
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine |
2105824-15-3 | 95% | 2.5g |
$2071.0 | 2024-05-23 | |
| Enamine | EN300-745335-5.0g |
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine |
2105824-15-3 | 95% | 5.0g |
$3065.0 | 2024-05-23 | |
| Enamine | EN300-745335-10.0g |
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine |
2105824-15-3 | 95% | 10.0g |
$4545.0 | 2024-05-23 |
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
Professional Introduction to (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine (CAS No. 2105824-15-3)
In the realm of pharmaceutical chemistry, the compound (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine (CAS No. 2105824-15-3) has emerged as a significant molecule with potential applications in drug discovery and development. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its role as a key intermediate in the synthesis of bioactive molecules. The presence of a fluoro-substituted benzofuran moiety and an amine functional group contributes to its diverse pharmacological profile, making it a subject of interest for researchers exploring novel therapeutic agents.
The fluoro-substituent in the benzofuran ring is a well-documented feature in medicinal chemistry, known for its ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. The specific positioning of the fluoro atom at the 5-position enhances the electronic characteristics of the aromatic system, influencing its interactions with biological targets. This modification has been extensively studied in the development of small-molecule drugs, where fluorine atoms are often incorporated to improve drug efficacy and reduce toxicity.
The benzofuran scaffold itself is a privileged structure in pharmaceutical research, exhibiting a wide range of biological activities. Its aromatic nature allows for favorable interactions with enzymes and receptors, while the amine group provides a site for further functionalization. In the context of (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine, the combination of these features suggests potential applications in treating various diseases, including neurological disorders and inflammatory conditions.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets more accurately. Studies have shown that the fluoro-substituted benzofuran moiety can engage in hydrogen bonding and π-stacking interactions, which are crucial for drug-receptor binding. The amine group further contributes to these interactions, providing multiple sites for hydrogen bonding or salt formation. These insights have guided the design of derivatives with enhanced pharmacological properties.
In vitro studies have begun to explore the pharmacological potential of (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine. Initial findings suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. For instance, its structural features could mimic natural substrates or modulate enzyme activity, leading to therapeutic effects. Additionally, the stereochemical configuration at the (1R)-position may play a critical role in determining its biological activity, highlighting the importance of enantioselective synthesis.
The synthesis of this compound involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve synthetic efficiency but also enable access to complex molecular architectures that would be challenging to obtain through traditional methods.
The growing interest in fluorinated compounds has spurred research into new synthetic routes and methodologies for incorporating fluorine atoms into organic molecules. Techniques such as fluorination reactions using electrophilic or nucleophilic fluorinating agents have been refined over time, allowing for greater selectivity and control. These advancements are particularly relevant for compounds like (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine, where precise functionalization is essential for achieving desired pharmacological outcomes.
As research progresses, collaborations between synthetic chemists and biochemists will be crucial for translating laboratory discoveries into viable therapeutic agents. High-throughput screening techniques and structure-based drug design approaches will play a pivotal role in identifying promising candidates from libraries of compounds like (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine. By leveraging these technologies, researchers can accelerate the discovery process and bring new treatments to patients more quickly.
The regulatory landscape also plays a significant role in guiding pharmaceutical development. Compliance with guidelines set by agencies such as the FDA and EMA ensures that compounds like this one undergo rigorous testing before entering clinical trials. This includes assessments of safety, efficacy, and quality control measures during production. Only after passing these stringent evaluations can a drug candidate progress to human testing.
In conclusion,(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a fluoro-substituted benzofuran moiety with an amine group offers multiple opportunities for further exploration and development. As our understanding of molecular interactions continues to grow, compounds like this one are poised to play a significant role in addressing unmet medical needs.
2105824-15-3 ((1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)